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Compound of Interest

Compound Name: 3-Bromo-2-chlorobenzoyl chloride

Cat. No.: B12335586

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 3-Bromo-2-chlorobenzoyl chloride, a key

reagent in synthetic organic chemistry. As a Senior Application Scientist, this document is

structured to deliver not only the fundamental physicochemical properties but also to provide

insights into its reactivity and applications, grounded in established scientific principles.

Core Molecular Attributes
3-Bromo-2-chlorobenzoyl chloride is a di-halogenated benzoyl chloride derivative. The

strategic placement of the bromo and chloro substituents on the benzene ring, in conjunction

with the highly reactive acyl chloride functional group, makes it a versatile building block in the

synthesis of complex organic molecules, particularly in the pharmaceutical and agrochemical

industries.

Molecular Formula and Weight
The empirical and molecular formula for 3-Bromo-2-chlorobenzoyl chloride is C₇H₃BrCl₂O.

This composition leads to a molecular weight of approximately 253.90 g/mol .[1]
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Property Value Source

Molecular Formula C₇H₃BrCl₂O [1]

Molecular Weight 253.90 g/mol [1]

IUPAC Name
3-bromo-2-chlorobenzoyl

chloride
[1]

CAS Number 21900-59-4 [1]

Chemical Structure
The structure of 3-Bromo-2-chlorobenzoyl chloride is characterized by a benzene ring

substituted with a bromine atom at the 3-position and a chlorine atom at the 2-position, relative

to the benzoyl chloride group at the 1-position.

Caption: 2D chemical structure of 3-Bromo-2-chlorobenzoyl chloride.

Physicochemical Properties and Safety
Considerations
A thorough understanding of the physicochemical properties of a reagent is paramount for its

safe handling, storage, and effective use in experimental design.

Known Properties
While a comprehensive, experimentally verified dataset for all physicochemical properties of 3-
Bromo-2-chlorobenzoyl chloride is not readily available in public literature, some key

parameters can be found.

LogP: 3.54[1]

The octanol-water partition coefficient (LogP) of 3.54 suggests that 3-Bromo-2-chlorobenzoyl
chloride is a lipophilic compound, indicating a preference for non-polar environments over

aqueous media.[1] This property is crucial for selecting appropriate solvent systems for

reactions and purification processes.
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Safety and Handling
As with all acyl chlorides, 3-Bromo-2-chlorobenzoyl chloride is expected to be a corrosive

and lachrymatory substance. It will react violently with water and other protic solvents to

release hydrochloric acid. Therefore, stringent safety protocols must be followed.

Experimental Protocol: Standard Handling Procedure

Personal Protective Equipment (PPE): Always handle 3-Bromo-2-chlorobenzoyl chloride
inside a certified chemical fume hood. Wear a flame-retardant lab coat, chemical splash

goggles, a face shield, and chemically resistant gloves (e.g., nitrile or neoprene).

Inert Atmosphere: Due to its reactivity with moisture, all manipulations should be carried out

under an inert atmosphere (e.g., nitrogen or argon). Glassware should be oven-dried and

cooled under a stream of inert gas prior to use.

Dispensing: Use a syringe or cannula for transferring the liquid reagent. Avoid pouring, as

this increases the risk of exposure to atmospheric moisture and inhalation.

Quenching and Waste Disposal: Unused or residual reagent should be quenched carefully

by slow addition to a stirred, cooled solution of a weak base, such as sodium bicarbonate, or

an alcohol, like isopropanol. The resulting waste must be disposed of in accordance with

local and institutional regulations for halogenated organic waste.
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Caption: Standard workflow for handling 3-Bromo-2-chlorobenzoyl chloride.

Synthetic Applications
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The utility of 3-Bromo-2-chlorobenzoyl chloride in organic synthesis stems from the reactivity

of the acyl chloride group, which readily undergoes nucleophilic acyl substitution. The presence

of the two halogen atoms on the aromatic ring provides further opportunities for

functionalization, typically through metal-catalyzed cross-coupling reactions.

Acylation Reactions
The primary application of 3-Bromo-2-chlorobenzoyl chloride is as an acylating agent. It

reacts with a wide range of nucleophiles, including alcohols, amines, and thiols, to form the

corresponding esters, amides, and thioesters.

Experimental Protocol: General Procedure for Amide Formation

Reaction Setup: In a flame-dried, round-bottom flask equipped with a magnetic stir bar and

under an inert atmosphere, dissolve the amine (1.0 equivalent) and a non-nucleophilic base

(e.g., triethylamine or diisopropylethylamine, 1.2 equivalents) in an anhydrous aprotic solvent

(e.g., dichloromethane or tetrahydrofuran).

Reagent Addition: Cool the solution to 0 °C using an ice bath. Slowly add a solution of 3-
Bromo-2-chlorobenzoyl chloride (1.05 equivalents) in the same anhydrous solvent to the

stirred amine solution.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir for the

appropriate time (typically 1-12 hours). Monitor the progress of the reaction by thin-layer

chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

Workup and Purification: Upon completion, quench the reaction with water or a saturated

aqueous solution of ammonium chloride. Separate the organic layer, wash with brine, dry

over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate in vacuo. Purify

the crude product by column chromatography or recrystallization to afford the desired 3-

bromo-2-chloro-N-substituted benzamide.
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Caption: General workflow for the synthesis of amides from 3-Bromo-2-chlorobenzoyl
chloride.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com
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